Cas no 481-73-2 (9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)-)

9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)- Properties

Names and Identifiers

• 9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)-
• Citreorosein
• 1,3,8-trihydroxy-6-(hydroxymethyl)anthracene-9,10-dione
• 1,3,8-Trihydroxy-6-hydroxymethylanthraquinone
• AKOS028108661
• DTXSID60197420
• AC-37073
• 481-73-2
• NSC624612
• NS00067889
• F21513
• 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• CHEBI:81348
• 1,3,8-Trihydroxy-6-(hydroxymethyl)anthra-9,10-quinone
• CHEMBL290932
• Anthraquinone, 1,3,8-trihydroxy-6-(hydroxymethyl)-Hydroxyemodin; NSC 624612; omega-Hydroxyemodin
• BRD-K95337480-001-01-4
• BDBM50020376
• HY-N3592
• CS-0023907
• UNII-O2H2Z421AP
• 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)ANTHRAQUINONE
• HYDROXYEMODIN, .OMEGA.-
• FS-9919
• CCRIS 1319
• HYDROXYEMODIN
• SCHEMBL18048123
• 1,3,8-Trihydroxy-6-(hydroxymethyl)-9,10-Anthracenedione
• Omega-hydroxyemodin
• C17810
• NSC-624612
• w-Hydroxyemodin
• 9,10-Anthracenedione, 1,3,8-trihydroxy-6-(hydroxymethyl)-
• NCGC00180600-01
• Q27155287
• ANTHRAQUINONE, 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)-
• 3-(4-TERT-BUTYL-PHENOXY)-BENZYL-HYDRAZINE
• Anthraquinone, 1,3,8-trihydroxy-6-(hydroxymethyl)-ydroxyemodin; NSC 624612; -Hydroxyemodin
• ACon1_001349
• O2H2Z421AP
• .omega.-Hydroxyemodin
• GTPL11005
• ConMedNP.2911
• DA-62351
• [ "" ]
• +Expand

• MDL： MFCD02751656
• InChIKey： YQHZABGPIPECSQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H10O6/c16-5-6-1-8-12(10(18)2-6)15(21)13-9(14(8)20)3-7(17)4-11(13)19/h1-4,16-19H,5H2
• SMILES： OCC1C=C(O)C2C(C3C(O)=CC(O)=CC=3C(=O)C=2C=1)=O

Computed Properties

• Exact Mass: 286.04800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.048
• Heavy Atom Count: 21
• Complexity: 449
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 57
• Surface Charge: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• LogP: 1.07110
• PSA: 115.06000
• Refractive Index: 1.783
• Boiling Point: 672.3°Cat760mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 374.4°C
• Color/Form: Orange powder
• Density: 1.702